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Compound of Interest

Compound Name: Octapinol

Cat. No.: B1200263 Get Quote

Disclaimer: Information on "Octapinol" is limited. The following guidance is based on its

chemical structure (C15H31NO)[1], general laboratory safety principles, and data extrapolated

from structurally related compounds. Researchers must conduct a thorough risk assessment

before use.

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals engaged in work involving Octapinol. The following

procedural guidance is designed to ensure safe handling, from initial receipt to final disposal, to

minimize exposure risks and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to mitigating the risks associated with handling

Octapinol. The required level of protection may vary based on the specifics of the

experimental protocol, such as the quantity of the substance being handled and the potential

for aerosolization.

Minimum PPE Requirements:

Hand Protection: Double gloving with nitrile or neoprene gloves is recommended.[2] The

inner glove should be tucked under the cuff of the lab coat, while the outer glove should

extend over the cuff. Gloves should be changed regularly or immediately upon

contamination.[3]
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Eye and Face Protection: Chemical splash goggles are mandatory.[2] In procedures with a

heightened risk of splashes, a full-face shield must be worn in conjunction with goggles.[2]

Body Protection: A long-sleeved, impermeable laboratory coat is required.[2][3] For larger

quantities or in situations with a high splash risk, a chemical-resistant apron should be worn

over the lab coat.[2]

Respiratory Protection: All work with Octapinol should be conducted within a certified

chemical fume hood to minimize inhalation exposure.[2] If work outside of a fume hood is

unavoidable, a NIOSH-approved respirator with organic vapor cartridges is necessary.[2]

Operational Plan for Handling Octapinol
A systematic approach to handling Octapinol is essential for ensuring laboratory safety and

procedural consistency.

2.1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Store Octapinol in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

The storage container should be tightly sealed and clearly labeled.

2.2. Handling and Use:

All handling of Octapinol must occur within a designated area, preferably a chemical fume

hood.[2]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Avoid direct contact with skin and eyes.[4][5] Do not inhale vapors.[6]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[3][6]

2.3. Emergency Procedures:
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Spill: In the event of a small spill, absorb the material with an inert substance (e.g.,

vermiculite, sand) and place it in a sealed container for disposal.[2] For larger spills,

evacuate the area and contact the institution's environmental health and safety department.

[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Octapinol and related compounds.

This information is critical for risk assessment and experimental planning.

Parameter Value/Information Source

Molecular Formula C15H31NO [1]

Molecular Weight 241.41 g/mol [1]

Appearance Colorless Liquid (inferred) [7]

Solubility Insoluble in water (inferred) [6][7]

Boiling Point 195 °C / 383 °F (for 1-Octanol) [7]

Flash Point
81 °C / 177.8 °F (for 1-

Octanol)
[7]

Experimental Protocols and Workflows
Adherence to standardized workflows is crucial for minimizing variability and ensuring safety in

experiments involving Octapinol.
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Workflow for Safe Handling of Octapinol:

Start: Prepare to Handle Octapinol

Conduct Risk Assessment

Select Appropriate PPE

Work in Chemical Fume Hood

Handle Octapinol

Segregate Waste

Decontaminate Work Area

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Octapinol.
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Disposal Plan
Proper disposal of Octapinol and contaminated materials is essential to prevent environmental

contamination and ensure regulatory compliance.

Disposal Decision Tree for Octapinol Waste:

Start: Octapinol Waste Generated

Is the waste liquid or solid?

Liquid Waste

Liquid

Solid Waste

Solid

Collect in a labeled, sealed container Collect in a labeled, sealed container

Dispose via approved hazardous waste vendor

Click to download full resolution via product page

Caption: Decision tree for the disposal of Octapinol waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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